Cas no 1804837-47-5 (4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine)

4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine is a fluorinated and iodinated pyridine derivative with significant utility in synthetic organic chemistry. Its structure, featuring a fluoromethyl group, an iodine substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings. The electron-withdrawing trifluoromethoxy group enhances reactivity in nucleophilic substitutions, while the iodine atom serves as a handle for further functionalization. The compound’s stability under standard conditions and compatibility with diverse reaction conditions underscore its value in pharmaceutical and agrochemical research. Its unique substitution pattern enables precise structural modifications in complex molecule synthesis.
4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine structure
1804837-47-5 structure
Product Name:4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine
CAS No:1804837-47-5
MF:C8H6F4INO2
MW:351.036828517914
CID:4835351
Update Time:2025-05-22

4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H6F4INO2/c1-15-5-2-4(3-9)6(13)7(14-5)16-8(10,11)12/h2H,3H2,1H3
    • InChI Key: KBMGFCVCMPNWNL-UHFFFAOYSA-N
    • SMILES: IC1C(=NC(=CC=1CF)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • XLogP3: 3.5
  • Topological Polar Surface Area: 31.4

4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091689-1g
4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine
1804837-47-5 97%
1g
$1,460.20 2022-04-01

Additional information on 4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine

4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine

The compound 4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine, with the CAS number 1804837-47-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, and a series of substituents that confer unique chemical and biological properties. The presence of a fluoromethyl group at the 4-position, an iodo group at the 3-position, a methoxy group at the 6-position, and a trifluoromethoxy group at the 2-position makes this molecule highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems. The fluoromethyl group, known for its ability to enhance lipophilicity and improve drug permeability, plays a crucial role in optimizing pharmacokinetic profiles. Meanwhile, the iodo group at the 3-position introduces a unique electronic environment that can be exploited for selective reactivity in biochemical pathways. The methoxy group at the 6-position contributes to hydrogen bonding capabilities, enhancing solubility and bioavailability, while the trifluoromethoxy group at the 2-position imparts strong electron-withdrawing effects, further modulating the molecule's reactivity and stability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the pyridine ring with high precision and yield. Researchers have also explored alternative synthetic pathways to improve scalability and reduce production costs, making this compound more accessible for large-scale applications.

From a biological standpoint, 4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine has demonstrated remarkable selectivity towards certain enzymes and receptors, suggesting its potential as a lead compound in drug design. For instance, recent findings indicate that this molecule exhibits potent inhibitory activity against kinases involved in cancer progression, making it a promising candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

The structural complexity of this compound also lends itself well to applications in materials science. By incorporating this molecule into polymer frameworks or nanocomposites, researchers have achieved enhanced mechanical properties and improved thermal stability. Such advancements underscore the versatility of this compound across diverse scientific disciplines.

In conclusion, 4-(Fluoromethyl)-3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on scientific innovation. With ongoing research unraveling its full potential, this compound is poised to play a pivotal role in shaping future advancements in medicine and materials science.

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